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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and application

of eco-friendly adhesives based on sodium trisilicate, also known as waterglass. Due to their

inorganic nature, low cost, and non-toxic properties, sodium silicate adhesives present a

sustainable alternative to conventional polymer-based adhesives in various applications,

including packaging, construction, and wood bonding. This document outlines key formulation

strategies, detailed experimental protocols for preparation and testing, and the underlying

chemical mechanisms of adhesion.

Introduction to Sodium Trisilicate Adhesives
Sodium silicate adhesives are aqueous solutions of sodium silicates that form a strong, rigid

bond upon the removal of water. The primary bonding mechanism involves the evaporation of

water, which causes the silicate to polymerize and form a glassy, amorphous matrix that

adheres to various substrates. The properties of the adhesive, such as viscosity, setting time,

and bond strength, are largely determined by the weight ratio of silica (SiO₂) to sodium oxide
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(Na₂O) and the solids content of the solution. Higher SiO₂:Na₂O ratios generally lead to faster

setting times.

The key advantages of sodium silicate adhesives include:

Eco-friendliness: They are synthesized from abundant, naturally occurring raw materials

(sand and soda ash) and are non-toxic and non-flammable.

High-Temperature Resistance: Being inorganic, they can withstand significantly higher

temperatures than most organic adhesives, with some formulations resisting up to 1100°C.

Cost-Effectiveness: The raw materials and manufacturing process for sodium silicate are

relatively inexpensive.

Versatility: They can bond a wide range of porous substrates like paper, cardboard, and

wood, as well as non-porous materials such as metal foils and glass.

However, unmodified sodium silicate adhesives also have limitations, primarily their brittleness

and poor water resistance. These properties can be significantly improved through the

incorporation of various additives and modifiers.

Formulation Strategies and Quantitative Data
The performance of sodium trisilicate adhesives can be tailored for specific applications by

incorporating additives that enhance properties like flexibility, water resistance, and bond

strength.

Modifiers for Enhanced Water Resistance
Improving water resistance is a key objective in the formulation of durable sodium silicate

adhesives. This is typically achieved by introducing additives that react with the sodium silicate

to form insoluble compounds.
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Additive Type Example(s)

Concentration
(% by weight
of liquid
silicate)

Key
Improvement(s
)

Reference(s)

Multivalent Metal

Compounds

Zinc Oxide

(ZnO), Calcium

Carbonate

(CaCO₃)

5 - 10%

Forms insoluble

metal silicates,

improving water

resistance. ZnO

is particularly

effective when

heat-cured.

Chemical Setting

Agents

Sodium

Silicofluoride
~7%

Promotes

ambient

temperature

curing and

enhances water

resistance.

Curing Agent

Mixtures

Calcium Oxide,

Boric Acid,

Aluminum Oxide,

Silicon Dioxide,

Zinc Oxide

Varies (see

protocol)

Significantly

increases water

resistance time.

Modifiers for Improved Flexibility and Bond Strength
The inherent brittleness of sodium silicate adhesives can be mitigated by the addition of

plasticizers and polymers.
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Additive Type Example(s)
Concentration
(% by weight)

Key
Improvement(s
)

Reference(s)

Plasticizers
Sugar, Glycerin,

Sorbitol
1 - 5%

Increases

flexibility by

retaining

moisture
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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